Cas no 1416347-64-2 (2-Methoxy-4-(5-o-tolyl-2H-[1,2,4]triazol-3-yl)-phenol)

• Product Name: 2-Methoxy-4-(5-o-tolyl-2H-[1,2,4]triazol-3-yl)-phenol
• CAS No: 1416347-64-2
• MF: C₁₆H₁₅N₃O₂
• MW: 281.309203386307
• CID: 5150494
• Update Time: 2025-07-02

2-Methoxy-4-(5-o-tolyl-2H-[1,2,4]triazol-3-yl)-phenol Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-(5-o-tolyl-2H-[1,2,4]triazol-3-yl)-phenol
• Phenol, 2-methoxy-4-[5-(2-methylphenyl)-1H-1,2,4-triazol-3-yl]-

• Inchi： 1S/C16H15N3O2/c1-10-5-3-4-6-12(10)16-17-15(18-19-16)11-7-8-13(20)14(9-11)21-2/h3-9,20H,1-2H3,(H,17,18,19)
• InChI Key： RKAHHGRIQSPZRW-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C2N=C(C3=CC=CC=C3C)NN=2)C=C1OC

Additional information on 2-Methoxy-4-(5-o-tolyl-2H-[1,2,4]triazol-3-yl)-phenol

Recent Advances in the Study of 2-Methoxy-4-(5-o-tolyl-2H-[1,2,4]triazol-3-yl)-phenol (CAS: 1416347-64-2)

The compound 2-Methoxy-4-(5-o-tolyl-2H-[1,2,4]triazol-3-yl)-phenol (CAS: 1416347-64-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a triazole core linked to a methoxyphenol moiety, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate.

Recent research has focused on the synthesis and optimization of 2-Methoxy-4-(5-o-tolyl-2H-[1,2,4]triazol-3-yl)-phenol derivatives to enhance their pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the triazole ring and the methoxy group significantly influence the compound's binding affinity to target proteins, particularly those involved in inflammatory pathways. The study utilized molecular docking and in vitro assays to identify key structural features responsible for its activity.

In another groundbreaking study, researchers investigated the compound's potential as an inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The results, published in Bioorganic & Medicinal Chemistry Letters (2024), revealed that 2-Methoxy-4-(5-o-tolyl-2H-[1,2,4]triazol-3-yl)-phenol exhibits selective COX-2 inhibition with an IC50 value of 0.8 μM, outperforming several reference compounds. This finding suggests its promise as a lead compound for developing novel anti-inflammatory agents.

Further studies have explored the compound's pharmacokinetic properties. A preclinical study conducted in rodent models (European Journal of Pharmaceutical Sciences, 2024) reported favorable oral bioavailability and metabolic stability, with a half-life of approximately 6 hours. These properties, combined with its low toxicity profile, position 2-Methoxy-4-(5-o-tolyl-2H-[1,2,4]triazol-3-yl)-phenol as a viable candidate for further drug development.

Emerging applications of this compound extend beyond anti-inflammatory therapy. Recent findings presented at the American Chemical Society National Meeting (2024) highlighted its potential as an anticancer agent. The compound demonstrated selective cytotoxicity against certain cancer cell lines, particularly those with upregulated NF-κB signaling. Mechanistic studies indicated that it induces apoptosis via mitochondrial pathway disruption, offering a new avenue for targeted cancer therapy.

Despite these promising developments, challenges remain in optimizing the compound's selectivity and reducing off-target effects. Current research efforts are focused on structure-activity relationship (SAR) studies to develop more potent and selective analogs. Collaborative projects between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 2-Methoxy-4-(5-o-tolyl-2H-[1,2,4]triazol-3-yl)-phenol (CAS: 1416347-64-2) represents a versatile scaffold with multiple therapeutic potentials. Its unique chemical structure and demonstrated biological activities make it a compelling subject for ongoing research in drug discovery and development. Future studies will likely focus on clinical translation and combination therapies to maximize its therapeutic benefits.